Cas no 1118787-50-0 (5-Bromo-4-chloro-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Bromo-4-chloro-1H-pyrrole-2-carboxylic acid
• CAS No: 1118787-50-0
• MF: C₅H₃BrClNO₂
• MW: 224.439819574356
• CID: 5055346
• PubChem ID: 39870612
• Update Time: 2025-09-28

5-Bromo-4-chloro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1H-pyrrole-2-carboxylic acid
• Z432066802
• 5-Bromo-4-chloro-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C5H3BrClNO2/c6-4-2(7)1-3(8-4)5(9)10/h1,8H,(H,9,10)
• InChI Key： NMXKEDBJXDSNMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)N1)Cl

Computed Properties

• Exact Mass: 222.90357g/mol
• Monoisotopic Mass: 222.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1

5-Bromo-4-chloro-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids